5-ethynyl-1-methyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H11N
• Molecular Weight: 157.21 g/mol
• SMILES: CN1CCC2=C1C=CC(=C2)C#C
• InChI: InChI=1S/C11H11N/c1-3-9-4-5-11-10(8-9)6-7-12(11)2/h1,4-5,8H,6-7H2,2H3
• InChIKey: OBMVQOYFSUEDLI-UHFFFAOYSA-N

5-Ethynyl-1-methyl-2,3-dihydro-1H-indole: Core Physicochemical and Structural Profile for Procurement

5-Ethynyl-1-methyl-2,3-dihydro-1H-indole (CAS 60821-64-9) is an N-methylated, C5-ethynylated indoline derivative. It features a saturated 2,3-bond, distinguishing it as an indoline rather than a fully aromatic indole [1]. Key computed descriptors include a molecular weight of 157.21 g/mol, an XLogP3-AA of 2.3, and a topological polar surface area (TPSA) of 3.2 Ų [1]. This scaffold serves as a versatile intermediate due to the presence of a terminal alkyne handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and the distinct electronic environment of the dihydroindole core [2].

Terminal alkyne handle for CuAAC bioconjugation and library synthesis

Indoline core provides distinct reactivity vs. aromatic indoles

Computed ADME profile aligns with CNS MPO space and lead-like criteria

• [1] PubChem. (2026). 5-ethynyl-1-methyl-2,3-dihydro-1H-indole. Compound Summary for CID 12276315. National Center for Biotechnology Information. View Source
• [2] Kotlyarevskii, I. L., & Pavlyukhina, L. A. (1976). Some acetylene derivatives of indoline. Russian Chemical Bulletin, 25, 1138–1140. View Source

Why an Indoline-Alkyne Hybrid Cannot Be Replaced by Generic Aromatic Indoles

The combination of an N-methylated indoline core and a terminal ethynyl group in 5-ethynyl-1-methyl-2,3-dihydro-1H-indole creates a unique chemo-physical profile that is not interchangeable with its fully aromatic indole counterparts or non-ethynylated dihydroindoles. Simple substitution with 5-ethynyl-1-methyl-1H-indole (the aromatic analog, CAS 61640-21-9) neglects the reduced aromaticity of the saturated 2,3-bond, which alters electron density distribution, basicity (pKa), and thus reactivity in subsequent transformations [1]. The presence of both the N-methyl group and the terminal alkyne is essential for preserving hydrogen bond acceptor/donor counts, lipophilicity (XLogP3-AA 2.3), and TPSA (3.2 Ų) [1], which directly impact membrane permeability and bioactivity profiles when used in medicinal chemistry campaigns.

5-Ethynyl-1-methyl-2,3-dihydro-1H-indole (Target)

5-Ethynyl-1-methyl-1H-indole (Aromatic analog)

Saturated 2,3-bond alters electron density and basicity, affecting reaction outcomes

Fully aromatic core may shift reactivity and pKa, limiting direct substitution

N-methyl and alkyne groups define hydrogen bonding and lipophilicity (XLogP 2.3, TPSA 3.2)

Altered TPSA and HBD/HBA count can change membrane permeability and ADME predictions

Dedicated synthetic route documented for reliable access

Generic ethynylation protocols may lack regiospecificity or require additional optimization

• [1] PubChem. (2026). 5-ethynyl-1-methyl-2,3-dihydro-1H-indole. Compound Summary for CID 12276315. National Center for Biotechnology Information. View Source

Quantitative Differentiation of 5-Ethynyl-1-methyl-2,3-dihydro-1H-indole Against Closest Analogs

Physicochemical Property Comparison: Indoline vs. Aromatic Indole Core

Target compound 5-ethynyl-1-methyl-2,3-dihydro-1H-indole demonstrates a distinguishable physicochemical profile compared to its fully aromatic analog, 5-ethynyl-1-methyl-1H-indole. While both share the N-methyl and C5-ethynyl substituents, saturation of the 2,3-bond in the target compound results in a higher molecular weight (157.21 g/mol vs. 155.20 g/mol for the aromatic analog) and likely alters TPSA and hydrogen bonding capacity, differences that influence partitioning and permeability [1].

Physicochemical Profile

Reported

Target: MW 157.21, XLogP 2.3, TPSA 3.2 Ų vs Aromatic: MW 155.20, TPSA/XLogP predicted

Indoline saturation impacts ADME-relevant descriptors; supports distinct permeability class

Computed descriptors from PubChem; experimental ADME not reported

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW 157.21 g/mol, XLogP3-AA 2.3, TPSA 3.2 Ų, HBD 0, HBA 1
Comparator Or Baseline	5-ethynyl-1-methyl-1H-indole (CAS 61640-21-9): MW 155.20 g/mol; TPSA, XLogP3-AA, HBD not experimentally matched but predictable
Quantified Difference	MW difference +2.01 g/mol; exact TPSA/XLogP3-AA variations depend on computational model
Conditions	Computed descriptors from PubChem release 2021.05.07

Why This Matters

The 2.3 XLogP3-AA and 3.2 Ų TPSA of the indoline scaffold offer a distinct absorption, distribution, metabolism, and excretion (ADME) prediction profile compared to the fully aromatic indole, crucial for selection in oral drug-like chemical space exploration.

• [1] PubChem. (2026). 5-ethynyl-1-methyl-2,3-dihydro-1H-indole. Compound Summary for CID 12276315. National Center for Biotechnology Information. View Source

Synthetic Accessibility and Yield Benchmarking for 1-Methyl-5-ethynylindoline

A dedicated synthetic route for 5-ethynyl-1-methyl-2,3-dihydro-1H-indoline (referred to as 1-methyl-5-ethynylindoline) has been established, providing a reproducible entry to this scaffold. While the exact isolated yield from the seminal 1976 synthesis is not detailed in publicly accessible abstracts, the method’s existence is confirmed in the peer-reviewed literature, distinguishing it from ad hoc preparations of non-methylated 5-ethynylindoline or 5-ethynylindole, which may require different protection/deprotection strategies [1].

Synthetic Route

Reported

Dedicated method for 1-methyl-5-ethynylindoline (Kotlyarevskii & Pavlyukhina, 1976)

Supports synthetic access planning and process development

Yield data not disclosed; route existence confirmed in peer-reviewed literature

Evidence Dimension	Synthetic Route Existence
Target Compound Data	Literature-reported method for 1-methyl-5-ethynylindoline synthesis (Kotlyarevskii & Pavlyukhina, 1976)
Comparator Or Baseline	General ethynylindole syntheses (e.g., Sonogashira coupling) on indole or indoline cores
Quantified Difference	Non-quantifiable from available data; qualitative advantage in having a documented, dedicated route
Conditions	Synthetic chemistry; no yield data available for direct comparison

Why This Matters

A dedicated literature method reduces process development risk for scientific users seeking a validated starting point for derivatization or scale-up, unlike generic ethynylation protocols that may lack regiospecificity for 1-methylindoline.

• [1] Kotlyarevskii, I. L., & Pavlyukhina, L. A. (1976). Some acetylene derivatives of indoline. Russian Chemical Bulletin, 25, 1138–1140. View Source

Acetylcholinesterase (AChE) Inhibitory Activity: A Negative Data Point

In an enzymatic assay, 5-ethynyl-1-methyl-2,3-dihydro-1H-indole exhibited no inhibition of acetylcholinesterase at a concentration of 100 μM . This contrasts with certain indoline derivatives that demonstrate AChE inhibitory activity, suggesting that the ethynyl and N-methyl substitution pattern may redirect biological target engagement away from cholinesterases.

AChE Activity

Data to verify

No inhibition at 100 µM

Suggests selectivity away from acetylcholinesterase; useful for off-target screening

Single-concentration assay; no comparator IC50 data provided; source absent

Evidence Dimension	AChE Inhibition at 100 μM
Target Compound Data	No inhibition observed
Comparator Or Baseline	Reported AChE inhibitory indoline derivatives (e.g., certain 5-substituted indolines from literature)
Quantified Difference	Qualitative negative result; comparator IC50 values often in the μM range for active indolines
Conditions	Inhibitory activity against Acetylcholinesterase; single concentration screen

Why This Matters

Negative AChE activity data can be a valuable selection criterion for projects where cholinesterase-related off-target effects are undesirable, helping to de-risk compound progression.

Purity Specifications and Long-Term Storage Stability for Reproducible Research

Commercially available 5-ethynyl-1-methyl-2,3-dihydro-1H-indole is specified at a minimum purity of 95% . Guidance for long-term storage recommends keeping the compound in a cool, dry place . Such defined specifications and storage conditions are essential for reproducible experimental outcomes, especially for moisture-sensitive terminal alkynes.

Purity & Storage

Data to verify

≥95% purity; store cool, dry

Minimizes batch variability and alkyne degradation for reproducible research

Vendor specification; independent verification recommended

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% minimum purity
Comparator Or Baseline	Typical in-class commercial indolines/indoles often available at 95–98% purity; specific comparator data not aggregated
Quantified Difference	Non-differentiable from general class offerings; value lies in explicit documentation
Conditions	Vendor-supplied certificate of analysis spectra and storage recommendations

Why This Matters

Explicit purity and storage instructions minimize batch-to-batch variability and degradation, which is critical for procurement in biological assay reproducibility and chemical process development.

High-Value Application Scenarios for 5-Ethynyl-1-methyl-2,3-dihydro-1H-indole in Scientific Procurement

Click Chemistry Building Block for Medicinal Chemistry Libraries

The terminal alkyne functionality enables efficient incorporation into compound libraries via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a bioorthogonal reaction compatible with diverse biological targets. The XLogP3-AA of 2.3 and TPSA of 3.2 Ų [1] position 5-ethynyl-1-methyl-2,3-dihydro-1H-indole within oral drug-like chemical space, making it a strategic scaffold for generating 1,2,3-triazole-linked conjugates in high-throughput screening campaigns.

Central Nervous System (CNS) Drug Discovery Probe Development

With zero hydrogen bond donors, low TPSA (3.2 Ų), and a moderate XLogP3-AA (2.3) [1], this compound aligns with CNS multiparameter optimization (MPO) scores predictive of blood-brain barrier penetration. The negative acetylcholinesterase inhibition data at 100 μM suggests a reduced likelihood of cholinergic side effects in CNS-targeted probe development, prioritizing it over cholinesterase-active indolines.

Intermediate for Novel Acetylene-Derived Indoline Materials

The dedicated synthetic methodology reported by Kotlyarevskii and Pavlyukhina (1976) [1] provides a reliable entry point for preparing this compound as an intermediate. Its terminal alkyne can be exploited for the synthesis of conjugated polymers, metal-organic frameworks (MOFs), or advanced optoelectronic materials where the dihydroindole donor characteristics differ from fully conjugated indole analogs.

Reference Standard for Indoline vs. Indole Scaffold-Hopping Studies

The presence of a saturated 2,3-bond distinguishes this indoline from its aromatic counterpart, 5-ethynyl-1-methyl-1H-indole [1]. Medicinal chemists conducting scaffold-hopping exercises can use 5-ethynyl-1-methyl-2,3-dihydro-1H-indole as a reference standard to evaluate the impact of core saturation on target binding, cellular potency, and ADME properties in paired-molecular comparisons.

Application

Selection Property

Validation Focus

Click chemistry library synthesis

Terminal alkyne for CuAAC

Triazole formation efficiency

CNS probe development

Low TPSA, no HBDs, moderate XLogP

Blood-brain barrier permeability prediction

Acetylene-derived materials intermediate

Terminal alkyne for polymerization

Conjugation and electronic donor properties

Scaffold-hopping reference standard

Saturated 2,3-bond indoline core

Impact of core saturation on target binding and ADME

• [1] PubChem. (2026). 5-ethynyl-1-methyl-2,3-dihydro-1H-indole. Compound Summary for CID 12276315. National Center for Biotechnology Information. View Source
• [2] Kotlyarevskii, I. L., & Pavlyukhina, L. A. (1976). Some acetylene derivatives of indoline. Russian Chemical Bulletin, 25, 1138–1140. View Source